5-Amino-3-methyl-3,5-dihydro-4H-benzo[d][1,2]diazepin-4-one

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 5-amino-3-methyl-5H-2,3-benzodiazepin-4-one
• InChI: InChI=1S/C10H11N3O/c1-13-10(14)9(11)8-5-3-2-4-7(8)6-12-13/h2-6,9H,11H2,1H3
• InChI Key: NYNAOCLGASJWEY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(C2=CC=CC=C2C=N1)N

Description

5-Amino-3-methyl-3,5-dihydro-4H-benzo[d][1,2]diazepin-4-one is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5(R,S)-azido-4,5-dihydro-3-methyl-3H-2,3-benzodiazepin-4-one (1.5 g, 7 mmol) in EtOAc (150 mL) was added 10% Pd on carbon (50 mg) and stirred under an atmosphere of hydrogen. The reaction was closely monitored by TLC using EtOAc as eluent. The reaction was complete after 1 h (TLC) and then filtered the catalyst over a pad of celite. The solvent was removed and the 5(R,S)-amino-4,5-dihydro-3-methyl-3H-2,3-benzodiazepin-4-one was dried under high vacuum. This amine product was used immediately in the coupling reactions with various amino acids to yield Formula IIC products.